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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative ecotoxicological assessment of four common fluorinated

ethanes: 1,1,1,2-tetrafluoroethane (HFC-134a), 1,1-difluoroethane (HFC-152a),

pentafluoroethane (HFC-125), and 1,1,1-trifluoroethane (HFC-143a). These compounds are

widely used as refrigerants, aerosol propellants, and in other industrial applications.

Understanding their environmental impact is crucial for responsible development and use. This

document summarizes key ecotoxicity data and outlines the standard experimental protocols

used for their determination.

Comparative Analysis Workflow
The following diagram illustrates the workflow for the comparative ecotoxicological assessment

of fluorinated ethanes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1584508?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition

Data Analysis and Presentation

Output Generation

Identify Key
Fluorinated Ethanes

(HFC-134a, HFC-152a, HFC-125, HFC-143a)

Search for Aquatic
Ecotoxicity Data

(Fish, Daphnia, Algae)

Search for Terrestrial
Ecotoxicity Data

(Plants, Invertebrates)

Gather Data on
Environmental Fate

(GWP, Atmospheric Lifetime)

Tabulate Quantitative
Ecotoxicity Data

Summarize Environmental
Fate Characteristics

Generate Comparative
Ecotoxicity Guide

Describe Standard
Experimental Protocols

(OECD Guidelines)

Click to download full resolution via product page

Caption: Workflow for comparative ecotoxicity assessment.

Environmental Fate and Atmospheric Impact
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Fluorinated ethanes are primarily released into the atmosphere, where their persistence and

ability to absorb infrared radiation contribute to global warming. The table below summarizes

key environmental fate parameters.

Compound Chemical Formula
Atmospheric
Lifetime (years)

Global Warming
Potential (GWP,
100-year)

HFC-134a CH₂FCF₃ 14 1,430

HFC-152a CH₃CHF₂ 1.5 140[1]

HFC-125 CHF₂CF₃ 28.2 3,500

HFC-143a CH₃CF₃ 52 3,800[2]

Aquatic Ecotoxicity
The acute toxicity of fluorinated ethanes to aquatic organisms is generally low. The following

tables summarize the available experimental data for key indicator species representing

different trophic levels: fish, aquatic invertebrates (daphnids), and algae.

Table 1: Acute Toxicity to Fish (96-hour LC50)

Compound Species LC50 (mg/L) Reference

HFC-134a
Oncorhynchus mykiss

(Rainbow Trout)
450 [3]

HFC-152a Fish 733 (predicted) [4]

HFC-125
Oncorhynchus mykiss

(Rainbow Trout)
> 81.8

HFC-143a - No data available [2]

LC50 (Lethal Concentration 50%): The concentration of a substance that is lethal to 50% of the

test organisms within a specified time.
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Table 2: Acute Toxicity to Aquatic Invertebrates (48-hour EC50)

Compound Species EC50 (mg/L) Reference

HFC-134a
Daphnia magna

(Water Flea)
980 [3]

HFC-152a
Daphnia magna

(Water Flea)
720 (predicted) [4]

HFC-125
Daphnia magna

(Water Flea)
> 97.9

HFC-143a - No data available [2]

EC50 (Effective Concentration 50%): The concentration of a substance that causes a defined

effect (e.g., immobilization) in 50% of the test organisms within a specified time.

Table 3: Toxicity to Algae (72-hour or 96-hour EC50)

Compound Species Endpoint EC50 (mg/L) Reference

HFC-134a Algae 72-hr ErC50 >118 [5]

HFC-152a Green Algae 96-hr EC50 419 (predicted) [4]

HFC-125
Pseudokirchnerie

lla subcapitata
72-hr ErC50 > 100 [6]

HFC-143a Green algae 96-hr EC50 71

ErC50: The concentration causing a 50% reduction in the growth rate of algae.

Terrestrial Ecotoxicity
There is a significant lack of publicly available data on the terrestrial ecotoxicity of these

fluorinated ethanes. General statements suggest that HFCs are not very toxic to terrestrial

plants[7]. Due to their high volatility, significant exposure to soil organisms is considered

unlikely.
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Experimental Protocols
The aquatic ecotoxicity data presented in this guide are typically generated following

standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD).

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.
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Test Setup

Exposure and Observation Data Analysis

Select Fish Species
(e.g., Rainbow Trout, Zebrafish) Acclimate Fish to

Test Conditions

Prepare a Geometric Series
of Test Concentrations

(at least 5)

Expose Fish for 96 hours
(Static or Semi-Static)

Record Mortalities at
24, 48, 72, and 96 hours

Determine LC50 Value
(Probit analysis, etc.)
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Test Setup

Exposure and Observation Data Analysis

Culture Daphnia magna
(<24 hours old)

Expose Daphnids for 48 hours

Prepare Test Solutions
(at least 5 concentrations)

Record Immobilisation at
24 and 48 hours Calculate EC50 Value
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Test Setup

Incubation and Measurement

Data Analysis

Select Algal Species
(e.g., P. subcapitata)

Prepare Test Cultures with
Various Substance Concentrations

Incubate for 72 hours under
Controlled Light and Temperature

Measure Algal Biomass
(e.g., cell counts, fluorescence)

at intervals

Calculate Growth Rate
and Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.ecetoc.org/publication/jacc-report-45-11-difluoroethane-hfc-152a/
https://www.ecetoc.org/wp-content/uploads/2014/08/JACC-052.pdf
https://www.srf.com/wp-content/uploads/2024/05/1-1-1-2-Tetrafluoroethane.pdf
https://www.hoshizaki.com/Docs/techsupport/safetydatasheets/R-134A_SDS.pdf
https://www.unitedwire.com/wp-content/uploads/2020/01/UWL388.pdf
https://www.hudsontech.com/pdfs/SDS/R-125/HFC-125-Chemours.pdf
https://pubmed.ncbi.nlm.nih.gov/9888959/
https://www.benchchem.com/product/b1584508#ecotoxicity-comparison-of-fluorinated-ethanes
https://www.benchchem.com/product/b1584508#ecotoxicity-comparison-of-fluorinated-ethanes
https://www.benchchem.com/product/b1584508#ecotoxicity-comparison-of-fluorinated-ethanes
https://www.benchchem.com/product/b1584508#ecotoxicity-comparison-of-fluorinated-ethanes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

